Cas no 2171886-35-2 (7-fluoro-4-formyl-1-benzofuran-2-carboxylic acid)

• Product Name: 7-fluoro-4-formyl-1-benzofuran-2-carboxylic acid
• CAS No: 2171886-35-2
• MF: C₁₀H₅FO₄
• MW: 208.142706632614
• CID: 6036590
• PubChem ID: 165873283
• Update Time: 2025-10-28

7-fluoro-4-formyl-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-4-formyl-1-benzofuran-2-carboxylic acid
• 2171886-35-2
• EN300-1613997

• Inchi： 1S/C10H5FO4/c11-7-2-1-5(4-12)6-3-8(10(13)14)15-9(6)7/h1-4H,(H,13,14)
• InChI Key： ZNUWXNINEBHUQR-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)C2C=C(C(=O)O)OC=21

Computed Properties

• Exact Mass: 208.01718680g/mol
• Monoisotopic Mass: 208.01718680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.5Ų

Additional information on 7-fluoro-4-formyl-1-benzofuran-2-carboxylic acid

Professional Introduction to 7-fluoro-4-formyl-1-benzofuran-2-carboxylic acid (CAS No. 2171886-35-2)

7-fluoro-4-formyl-1-benzofuran-2-carboxylic acid, with the chemical identifier CAS No. 2171886-35-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzofuran family, a class of heterocyclic aromatic compounds known for their diverse biological activities and structural versatility. The presence of both a fluoro substituent and a formyl group on the benzofuran core imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The fluoro group at the 7-position of the benzofuran ring is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. In particular, fluorine substitution can enhance the lipophilicity of molecules, improve their bioavailability, and increase their resistance to enzymatic degradation. The formyl group (CHO) at the 4-position introduces a reactive aldehyde functionality, which can participate in various chemical transformations, including condensation reactions with amines to form amides or Schiff bases, or undergo oxidation to yield carboxylic acids. These reactivity features make 7-fluoro-4-formyl-1-benzofuran-2-carboxylic acid a versatile intermediate in synthetic chemistry.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. Benzofuran derivatives, in particular, have been extensively studied for their potential applications in treating neurological disorders, inflammatory diseases, and cancer. The structural motif of benzofuran is found in several FDA-approved drugs, underscoring its significance as a pharmacophore. Among these derivatives, compounds with fluorine and formyl groups exhibit enhanced binding interactions with biological targets, leading to improved therapeutic efficacy.

In the context of modern medicinal chemistry, 7-fluoro-4-formyl-1-benzofuran-2-carboxylic acid has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting enzymes involved in disease pathways. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes implicated in cancer progression. The fluoro group's ability to engage in hydrophobic interactions with protein residues can fine-tune binding affinities, while the formyl group provides a handle for further derivatization to optimize selectivity and potency. Such modifications are critical for developing drugs with minimal off-target effects.

The synthesis of 7-fluoro-4-formyl-1-benzofuran-2-carboxylic acid typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include Friedel-Crafts acylation followed by reduction and functional group interconversion. The introduction of the fluoro substituent often requires specialized methodologies such as halogen exchange or metal-catalyzed cross-coupling reactions. Given its structural complexity, the synthesis may also employ protective group strategies to ensure regioselective functionalization. These synthetic challenges underscore the compound's synthetic interest and highlight the expertise required for its preparation.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 7-fluoro-4-formyl-1-benzofuran-2-carboxylic acid and biological targets. Quantum mechanical calculations have revealed that the fluoro group enhances binding through π-stacking interactions with aromatic residues in proteins, while the formyl group forms hydrogen bonds with polar side chains or backbone atoms. These insights have guided medicinal chemists in designing analogs with improved pharmacokinetic properties. Additionally, virtual screening techniques have been employed to identify potential drug candidates derived from this scaffold, accelerating the drug discovery process.

The pharmacological profile of derivatives of 7-fluoro-4-formyl-1-benzofuran-2-carboxylic acid has been evaluated through both in vitro and in vivo assays. Preclinical studies have shown promising results in models of inflammation and tumor growth, suggesting its potential as a lead compound for further development. For example, amide derivatives derived from this scaffold have demonstrated anti-inflammatory activity by inhibiting key pro-inflammatory cytokines. Similarly, kinase inhibitors based on this structure have exhibited significant antitumor effects in animal models. These findings highlight the therapeutic promise of benzofuran-based compounds and reinforce the need for continued research into their applications.

The role of computational methods extends beyond hit identification to include optimization of lead compounds. Structure-based drug design (SBDD) has been used to refine analogs of 7-fluoro-4-formyl-1-benzofuran-2-carboxylic acid, ensuring that they meet stringent criteria for efficacy and safety. By integrating experimental data with computational predictions, researchers can predict how small modifications will affect biological activity without conducting extensive wet-lab experiments. This approach not only accelerates development but also reduces costs associated with traditional trial-and-error methodologies.

The future directions for research on 7-fluoro-4-formyl-1-benzofuran-2-carboxylic acid include exploring its potential as an intermediate for peptide mimetics or protease inhibitors. Given its structural flexibility and reactivity features, it could serve as a platform for generating novel biologics or small-molecule drugs targeting challenging disease indications such as viral infections or neurodegenerative disorders. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes for this compound, reducing waste generation and energy consumption during production.

In conclusion,7-fluoro-4-formyl-1-benzofuran-2-carboxylic acid (CAS No. 2171886-35-2) represents an intriguing compound with significant potential in pharmaceutical research and development。 Its unique structural features—combining a fluoro substituent with a reactive formyl group—make it a valuable building block for designing next-generation therapeutics。 Advances in synthetic methodologies、computational chemistry、and pharmacological evaluation continue to expand our understanding of its applications，opening new avenues for treating human diseases。 As research progresses，this compound is likely to play an increasingly important role in shaping future drug discovery efforts across academia and industry。